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Compound of Interest

Compound Name: Progesterone-13c2

Cat. No.: B15141739 Get Quote

In the landscape of steroid hormone analysis, the quest for robust and reliable quantification of

progesterone is paramount for researchers, scientists, and drug development professionals.

This guide provides an in-depth comparison of analytical methods centered around the use of

Progesterone-13C2 as an internal standard, primarily focusing on isotope dilution liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The superior linearity, accuracy, and

precision of this method will be benchmarked against traditional immunoassays, supported by

experimental data and detailed protocols.

Quantitative Performance Metrics
The use of a stable isotope-labeled internal standard like Progesterone-13C2 in conjunction

with LC-MS/MS offers significant advantages in mitigating matrix effects and improving the

accuracy and precision of progesterone quantification. The following tables summarize the

performance characteristics of Progesterone-13C2 based methods compared to other

analytical techniques.

Table 1: Linearity of Progesterone Quantification Methods
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Method Analyte Matrix
Linear
Range

Correlation
Coefficient
(R²)

Citation

LC-MS/MS Progesterone
Rabbit

Plasma
1 - 200 ng/mL >0.99 [1][2]

LC-MS/MS Progesterone Rat Plasma
0.05 - 20.00

ng/mL
Not Specified [3]

UPLC-

MS/MS
Progestogens

Human

Serum

25 - 50,000

pg/mL
Not Specified [4]

LC-MS/MS Progesterone
Human

Serum

0.151 - 24.42

ng/g
Not Specified [1][2]

HPLC Progesterone Not Specified Not Specified Not Specified [5]

Table 2: Accuracy of Progesterone Quantification Methods
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Method Analyte Matrix
Recovery
(%)

Relative
Error (%)

Citation

LC-MS/MS Progesterone Saliva 96.6 - 99.7% Not Specified [6]

LC-MS/MS Progesterone
Rabbit

Plasma
86.0 - 103% Not Specified [1][2]

UPLC-

MS/MS
Progestogens

Human

Serum
Not Specified

Intraday:

-13.7% to

14.0%,

Interday:

-6.5% to

8.4%

[4]

LC-MS/MS Progesterone
Human

Serum

99.08 -

101.50%
Not Specified [7]

ID-MALDI-

TOF MS
Progesterone Not Specified Not Specified

Accuracy was

102.25 ±

11.22%

[8]

LC-MS/MS
Progesterone

& Estradiol

Mouse

Serum
Not Specified

1.6 - 14.4%

Error
[9]

Table 3: Precision of Progesterone Quantification Methods
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Method Analyte Matrix
Intra-assay
RSD (%)

Inter-assay
RSD (%)

Citation

LC-MS/MS Progesterone Saliva <2.2% <2.2% [6]

ID LC-MS/MS Progesterone
Human

Serum

1.1%

(Repeatability

)

0.14%

(Reproducibili

ty)

[7][10]

UPLC-

MS/MS
Progestogens

Human

Serum
1.6 - 11.9% 3.1 - 14.9% [4]

LC-MS/MS Progesterone Rat Plasma <6.7% <6.7% [3]

ID-LC/MS/MS Progesterone
Human

Serum
0.50 - 0.58% 0.71 - 1.33% [7]

LC-MS/MS
Progesterone

& Estradiol

Mouse

Serum
0.74 - 8.5% Not Specified [9]

Competitive

ELISA
Progesterone

Urine, Fecal

Extracts, Cell

Culture

Medium

3.9% 5.7% [11]

Experimental Protocols
Isotope Dilution LC-MS/MS for Salivary Progesterone
This method allows for the non-invasive monitoring of progesterone levels.

1. Sample Preparation:

400 μL of saliva is deproteinized with acetonitrile.

The supernatant is purified using a Strata™-X solid-phase extraction (SPE) cartridge.[6]

The eluate is evaporated to dryness and reconstituted for analysis.

2. LC-MS/MS Analysis:
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Instrumentation: Liquid chromatograph coupled to a tandem mass spectrometer with an

electrospray ionization (ESI) source.

Internal Standard: Deuterated progesterone is added to the initial sample.[6]

Quantification: Based on selected reaction monitoring (SRM) of the specific mass transitions

for progesterone and its deuterated internal standard.[6]

Isotope Dilution LC-MS/MS for Serum Progesterone
A primary reference method for accurate progesterone measurement in serum.

1. Sample Preparation:

Serum samples are spiked with Progesterone-13C2 as the internal standard.[7][10]

Liquid-liquid extraction is performed to isolate progesterone and the internal standard from

the serum matrix.[3][7]

2. LC-MS/MS Analysis:

Instrumentation: LC system coupled to a tandem mass spectrometer operating in multiple-

reaction monitoring (MRM) mode with a positive electrospray ionization source.[7][10]

Mass Transitions: Progesterone is monitored at m/z 315.2/109.2, and Progesterone-13C2
at m/z 317.2/111.2.[7][10]

Calibration: A bracketing calibration curve is used for quantification.[7]

Method Comparison: LC-MS/MS vs. Immunoassays
While immunoassays are widely used for progesterone quantification due to their high

throughput, they often suffer from a lack of specificity, leading to potential cross-reactivity with

other steroids and inaccurate results, especially at low concentrations.[12][13][14] In contrast,

LC-MS/MS methods, particularly those employing isotope dilution with Progesterone-13C2,

offer superior specificity and accuracy.[12][13][15] The unique mass transitions of progesterone

and its labeled internal standard ensure that only the target analyte is being measured,

eliminating interferences from structurally similar compounds.[12] Although traditional LC-
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MS/MS methods could be hindered by lengthy sample preparation, newer techniques have

streamlined this process, making it more applicable for high-throughput analysis.[12]

Visualizing the Workflow and Progesterone's Role
To better illustrate the analytical process and the biological context of progesterone, the

following diagrams are provided.
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Isotope Dilution LC-MS/MS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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